N-(6-((4-oxo-4-(quinolin-3-ylamino)butyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[4-oxo-4-(quinolin-3-ylamino)butyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H19N5O2S2/c28-20(24-16-13-15-5-1-2-6-17(15)23-14-16)8-4-12-31-21-10-9-19(26-27-21)25-22(29)18-7-3-11-30-18/h1-3,5-7,9-11,13-14H,4,8,12H2,(H,24,28)(H,25,26,29)
• InChI Key: XTYZXWUJGPTDBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)NC(=O)CCCSC3=NN=C(C=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C22H19N5O2S2
• Molecular Weight: 449.6 g/mol

Description

“N-(6-((4-oxo-4-(quinolin-3-ylamino)butyl)thio)pyridazin-3-yl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C22H19N5O2S2. It is not intended for human or veterinary use and is available for research use only.

Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C22H19N5O2S2. The compound includes a quinoline moiety, which is a heterocyclic aromatic organic compound with two fused rings, a benzene ring, and a pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 449.55. Other properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Scientific Research Applications

Antiviral Applications

. .

Anti-Inflammatory Applications

. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Antitumor Applications

. This suggests that this compound could potentially be used in cancer treatment.

Antioxidant Applications

. This compound could therefore be used in the development of antioxidant drugs.

Antimicrobial Applications

. This compound could potentially be used in the development of new antimicrobial drugs.

Kinase Inhibiting Applications

, which are enzymes that modify other proteins by chemically adding phosphate groups to them. This property could be useful in the treatment of diseases such as cancer and inflammatory disorders.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available literature. As with all chemicals, it should be handled with appropriate safety precautions.

Mechanism of Action

Target of Action

It is designed and synthesized for itsanti-tubercular activity against Mycobacterium tuberculosis H37Ra

Mode of Action

It is known to exhibit significant activity against Mycobacterium tuberculosis H37Ra, suggesting it interacts with key proteins or enzymes within the bacterium to inhibit its growth or survival .

Biochemical Pathways

Given its anti-tubercular activity, it likely interferes with essential biochemical pathways in Mycobacterium tuberculosis, such as cell wall synthesis, protein synthesis, or DNA replication .

Result of Action

The compound exhibits significant anti-tubercular activity, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM against Mycobacterium tuberculosis H37Ra . This suggests that the compound effectively inhibits the growth or survival of the bacterium at these concentrations.